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Compound of Interest

Compound Name: Z-Asp(OMe)-OH

Cat. No.: B3005506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Z-Asp(OMe)-OH (N-

carbobenzyloxy-L-aspartic acid β-methyl ester), a key intermediate in peptide synthesis and

drug discovery. Understanding the solubility of this compound in common laboratory solvents is

critical for its effective use in research and development.

Physicochemical Properties
Property Value

Chemical Formula C₁₃H₁₅NO₆

Molecular Weight 281.26 g/mol

Appearance White to off-white powder

CAS Number 3160-47-2

Quantitative Solubility Data
Precise quantitative solubility data for Z-Asp(OMe)-OH in a wide range of common solvents is

not readily available in published literature or supplier documentation. However, qualitative

descriptions and data for a closely related isomer provide valuable insights.

Qualitative Solubility:
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Z-Asp(OMe)-OH is reported to be soluble in a variety of organic solvents.[1]

Chloroform

Dichloromethane

Ethyl Acetate

Dimethyl Sulfoxide (DMSO)

Acetone

Quantitative Solubility of the Isomer Z-Asp-OMe (α-methyl ester):

While specific data for Z-Asp(OMe)-OH is limited, solubility data for its α-methyl ester isomer,

Z-Asp-OMe, is available and may serve as a useful reference point. It is crucial to note that

solubility can differ between isomers.

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 200 711.09

Requires

ultrasonication for

dissolution. The use of

hygroscopic DMSO

can significantly

impact solubility.[2][3]

To aid in the preparation of stock solutions, it is often recommended to gently heat the solution

(e.g., to 37°C) and use an ultrasonic bath to facilitate dissolution.[4][5]

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data in a specific solvent system, the following

experimental protocol outlines a general method for determining the solubility of Z-Asp(OMe)-
OH.
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Objective: To determine the saturation solubility of Z-Asp(OMe)-OH in a given solvent at a

specific temperature.

Materials:

Z-Asp(OMe)-OH

Selected solvent(s) of interest (e.g., water, ethanol, methanol, DMSO, DMF)

Vials with screw caps

Analytical balance

Vortex mixer

Thermostatically controlled shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Pipettes and syringes with filters

Methodology:

Preparation of Supersaturated Solutions: Add an excess amount of Z-Asp(OMe)-OH to a

known volume of the solvent in a vial. The amount of solid should be sufficient to ensure that

undissolved particles remain after equilibration.

Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set

to the desired temperature (e.g., 25°C or 37°C). Allow the mixture to equilibrate for a

sufficient period (typically 24-48 hours) to ensure that the solution is saturated.

Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the

undissolved solid.
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Sample Collection and Dilution: Carefully withdraw a known volume of the supernatant,

ensuring no solid particles are disturbed. Filter the supernatant using a suitable syringe filter

(e.g., 0.22 µm). Dilute the filtered supernatant with a known volume of an appropriate solvent

to bring the concentration within the linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated analytical method, such as

HPLC, to determine the concentration of Z-Asp(OMe)-OH.

Calculation: Calculate the solubility of Z-Asp(OMe)-OH in the solvent by multiplying the

measured concentration by the dilution factor. The result can be expressed in mg/mL or

mol/L.

Logical Workflow for Solubility Assessment
The following diagram illustrates a typical workflow for assessing the solubility of a chemical

compound like Z-Asp(OMe)-OH.

Preparation Equilibration & Separation Analysis Result

Select Solvents Prepare Supersaturated MixturesAdd excess solute Equilibrate at Constant TemperatureIncubate/Shake Separate Solid and Liquid Phases 
(Centrifugation/Filtration)

Achieve equilibrium
Sample and Dilute SupernatantCollect clear supernatant Quantify Concentration (e.g., HPLC)Prepare for analysis Calculate SolubilityObtain concentration value

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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